Cas no 76862-65-2 (a-Conotoxin G I (9CI))

a-Conotoxin G I (9CI) is a peptide toxin derived from the venom of Conus geographus, a marine cone snail. It selectively targets nicotinic acetylcholine receptors (nAChRs), specifically the α3β2 subtype, making it a valuable tool for neuropharmacological research. Its high binding affinity and specificity enable precise modulation of neuronal signaling pathways, aiding in the study of receptor function and synaptic transmission. The peptide's well-defined structure and stability under controlled conditions ensure reproducibility in experimental applications. a-Conotoxin G I (9CI) is commonly utilized in electrophysiology, binding assays, and studies of neurological disorders, offering researchers a reliable compound for investigating nAChR-related mechanisms.

a-Conotoxin G I (9CI) structure

Product Name:a-Conotoxin G I (9CI)

CAS No:76862-65-2

MF:C₅₅H₈₀N₂₀O₁₈S₄

MW:1437.60690498352

CID:567283

PubChem ID:25084484

Update Time:2025-10-16

a-Conotoxin G I (9CI) Chemical and Physical Properties

Names and Identifiers

- a-Conotoxin G I (9CI)
- A-CONOTOXIN GI
- GLU-CYS-CYS-ASN-PRO-ALA-CYS-GLY-ARG-HIS-TYR-SER-CYS-NH2
- α-CONOTOXIN GI
- a-Conotoxin GI,Conus geographus
- CONOTOXIN GI
- GLU-CYS-CYS-ASN-PRO-ALA-CYS-GLY-ARG-HIS-TYR-SER-CYS-NH2 (DISULFIDE BRIDGE: CYS2-CYS7,CYS3-CYS13)
- GLU-CYS-CYS-ASN-PRO-ALA-CYS-GLY-ARG-HIS-TYR-SER-CYS-NH2 (DISULFIDE BRIDGE: CYS2-CYS7, CYS3-CYS13)
- REF DUPL: alpha-Conotoxin GI
- ALFA-CONOTOXIN GI
- ALPHA-CGTX GI
- ALPHA-CONOTOXIN GI
- ALPHA-CONOTOXIN GI HYDROCHLORIDE
- ALPHA-CONOTOXIN GL
- Conotoxin G I
- GTPL3983
- Myotoxin from Conus geographus venom
- alpha-Conotoxin G I
- Q27074397
- alpha-Conotoxin G I (reduced), cyclic (2-7),(3-13)-bis(disulfide)
- Inchi： 1S/C55H80N20O18S4/c1-25-44(83)72-36-21-95-97-22-37(73-45(84)29(56)10-11-42(80)81)52(91)74-38(51(90)69-33(16-40(57)78)54(93)75-13-3-5-39(75)53(92)65-25)23-96-94-20-35(43(58)82)71-50(89)34(19-76)70-48(87)31(14-26-6-8-28(77)9-7-26)67-49(88)32(15-27-17-61-24-64-27)68-47(86)30(4-2-12-62-55(59)60)66-41(79)18-63-46(36)85/h6-9,17,24-25,29-39,76-77H,2-5,10-16,18-23,56H2,1H3,(H2,57,78)(H2,58,82)(H,61,64)(H,63,85)(H,65,92)(H,66,79)(H,67,88)(H,68,86)(H,69,90)(H,70,87)(H,71,89)(H,72,83)(H,73,84)(H,74,91)(H,80,81)(H4,59,60,62)/t25-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-/m0/s1
- InChI Key： HWYLVHOPQMLNRJ-NAKBKFBQSA-N
- SMILES： N12CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@H]1CSSC[C@H](NC(=O)[C@@H](N)CCC(=O)O)C(=O)N[C@@H](CSSC[C@@H](C(=O)N)NC(=O)[C@H](CO)NC(=O)[C@@H](NC(=O)[C@H](CC3N=CNC=3)NC(=O)[C@H](CCCNC(=N)N)NC(=O)CNC1=O)CC1C=CC(O)=CC=1)C(=O)N[C@@H](CC(=O)N)C2=O

Computed Properties

Exact Mass: 1436.48000
Monoisotopic Mass: 1436.484229
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 20
Hydrogen Bond Acceptor Count: 24
Heavy Atom Count: 97
Rotatable Bond Count: 17
Complexity: 2890
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 725
XLogP3: -10.1

Experimental Properties

Density: 1.71
Solubility: DMSO：100 mg/mL (69.56 mM)；乙醇：不溶
PSA: 722.15000
LogP: -1.61740
pka: 4.23±0.10(Predicted)
Solubility: Water: 50 mg/mL (34.78 mM)

a-Conotoxin G I (9CI) Security Information

Hazardous Material transportation number：UN 3172
RTECS：GL1500000
Safety Term：6.1(b)
Packing Group：III
Storage Condition：-15°C
HazardClass：6.1(b)
PackingGroup：III

a-Conotoxin G I (9CI) Pricemore >>

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